Cas no 66640-87-7 (5-Hydroxy Tryptophol-d4)
5-Hydroxy Tryptophol-d4 structure
Product Name:5-Hydroxy Tryptophol-d4
CAS No:66640-87-7
MF:C10H11NO2
MW:181.224489450455
CID:1062864
PubChem ID:71749399
Update Time:2025-04-20
5-Hydroxy Tryptophol-d4 Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy Tryptophol-d4
- 3-(1,1,2,2-tetradeuterio-2-hydroxyethyl)-1H-indol-5-ol
- 3-[2-Hydroxy(~2~H_4_)ethyl]-1H-indol-5-ol
- MS-22966
- DTXSID40857853
- 3-[2-hydroxy(1,1,2,2-?H?)ethyl]-1H-indol-5-ol
- 66640-87-7
- 5-Hydroxytryptophol-d4
- HY-W041019S
- F91043
- CS-0203458
- 5-Hydroxytryptophol-alpha,alpha,beta,beta-d4
-
- Inchi: 1S/C10H11NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,5-6,11-13H,3-4H2/i3D2,4D2
- InChI Key: KQROHCSYOGBQGJ-KHORGVISSA-N
- SMILES: OC([2H])([2H])C([2H])([2H])C1=CNC2C=CC(=CC1=2)O
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 181.104085577g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 56.25000
- LogP: 1.40830
5-Hydroxy Tryptophol-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H976002-5mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 5mg |
$ 215.00 | 2023-09-07 | ||
| TRC | H976002-50mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 50mg |
$ 1629.00 | 2023-09-07 | ||
| ChemScence | CS-0203458-50mg |
5-Hydroxytryptophol-d4 |
66640-87-7 | 50mg |
$0.0 | 2022-04-26 | ||
| ChemScence | CS-0203458-5mg |
5-Hydroxytryptophol-d4 |
66640-87-7 | 5mg |
$0.0 | 2022-04-26 | ||
| Key Organics Ltd | MS-22966-5mg |
5-Hydroxytryptophol-d4 |
66640-87-7 | >97% | 5mg |
£956.77 | 2025-02-09 | |
| A2B Chem LLC | AH17099-5mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 98% | 5mg |
$625.00 | 2024-04-19 | |
| A2B Chem LLC | AH17099-10mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 98% | 10mg |
$985.00 | 2024-04-19 | |
| A2B Chem LLC | AH17099-50mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 99%D | 50mg |
$2613.00 | 2023-12-30 | |
| 1PlusChem | 1P00FDXN-5mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 98% | 5mg |
$712.00 | 2024-04-22 | |
| 1PlusChem | 1P00FDXN-10mg |
5-Hydroxy Tryptophol-d4 |
66640-87-7 | 98% | 10mg |
$1124.00 | 2024-04-22 |
5-Hydroxy Tryptophol-d4 Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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